3-{[ethyl(methyl)amino]methyl}-1-(2-fluoro-5-methoxybenzyl)-3-hydroxy-2-piperidinone

• IUPAC Name: 3-[[ethyl(methyl)amino]methyl]-1-[(2-fluoro-5-methoxyphenyl)methyl]-3-hydroxypiperidin-2-one
• InChI: InChI=1S/C17H25FN2O3/c1-4-19(2)12-17(22)8-5-9-20(16(17)21)11-13-10-14(23-3)6-7-15(13)18/h6-7,10,22H,4-5,8-9,11-12H2,1-3H3
• InChI Key: ATSPGEAOPOMVEN-UHFFFAOYSA-N
• Canonical SMILES: CCN(C)CC1(CCCN(C1=O)CC2=C(C=CC(=C2)OC)F)O
• Molecular Formula: C17H25FN2O3
• Molecular Weight: 324.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the formation of the piperidinone ring, followed by the introduction of the various substituents. Techniques like nucleophilic substitution, acylation, and others might be used.

Molecular Structure Analysis

The molecular structure analysis would involve understanding the spatial arrangement of the atoms in the molecule. Techniques like X-ray crystallography, NMR spectroscopy, and computational chemistry methods can be used to analyze the molecular structure.

Chemical Reactions Analysis

The compound could undergo various chemical reactions depending on the conditions. The presence of the carbonyl group, the ether group, and the secondary amine could make it reactive towards both nucleophiles and electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors like polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s a drug, its mechanism of action would involve interaction with biological targets. If it’s a reagent in a chemical reaction, its mechanism of action would involve its reactivity towards other substances.

Future Directions

The future directions for this compound could involve further studies to understand its properties and potential applications. This could include testing its biological activity, studying its reactivity in chemical reactions, and optimizing its synthesis.